(E)-3-(furan-3-yl)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acrylamide

• IUPAC Name: (E)-3-(furan-3-yl)-N-[1-(thiophene-2-carbonyl)-2,3-dihydroindol-6-yl]prop-2-enamide
• InChI: InChI=1S/C20H16N2O3S/c23-19(6-3-14-8-10-25-13-14)21-16-5-4-15-7-9-22(17(15)12-16)20(24)18-2-1-11-26-18/h1-6,8,10-13H,7,9H2,(H,21,23)/b6-3+
• InChI Key: IJHIYZIOFMYJJD-ZZXKWVIFSA-N
• Canonical SMILES: C1CN(C2=C1C=CC(=C2)NC(=O)C=CC3=COC=C3)C(=O)C4=CC=CS4
• Isomeric SMILES: C1CN(C2=C1C=CC(=C2)NC(=O)/C=C/C3=COC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C20H16N2O3S
• Molecular Weight: 364.4 g/mol

Description

(E)-3-(furan-3-yl)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acrylamide is a novel compound that has gained significant attention in the research community due to its potential applications in the field of medicinal chemistry. This compound is a member of the acrylamide family and has been synthesized using various methods.

Scientific Research Applications

Palladium-catalyzed Alkenation

Palladium-catalyzed direct alkenation of thiophenes and furans has been developed, showing the utility of olefinic substrates like acrylamides in oxidative coupling reactions, yielding mono-alkenylated products predominantly in the (E)-configuration. This process highlights the reactivity and potential applications of compounds like (E)-3-(furan-3-yl)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acrylamide in synthesizing diverse olefinic structures (Jinlong Zhao et al., 2009).

Enantioselective Ene-reduction

Research on the green synthesis of E-2-cyano-3-(furan-2-yl) acrylamide under microwave radiation and its enantioselective ene-reduction by marine and terrestrial fungi showcases the compound's potential in generating biologically relevant molecules. This synthesis route emphasizes the importance of acrylamide derivatives in medicinal chemistry and stereochemical studies (D. E. Jimenez et al., 2019).

Intramolecular Cyclization

The study on mercaptomethyl derivatives of alkyl 3-(furyl)-3-(diethoxyphosphoryl)acrylates leading to various dihydrothiopyrano[3,4-b]furans through cyclization processes reveals the chemical versatility of furan-containing acrylamides. This research could pave the way for new synthetic routes in organic chemistry and material science (L. М. Pevzner, 2021).

Chemical Compound for SARS Coronavirus Helicase Inhibition

A novel compound related to acrylamides, (E)-3-(furan-2-yl)-N-(4-sulfamoylphenyl) acrylamide, has been identified as an inhibitor of SARS coronavirus helicase, showcasing the potential of furan and thiophene-containing acrylamides in developing antiviral agents. This indicates a pharmacological application for such compounds in addressing viral infections (Jin-Moo Lee et al., 2017).

Broad Spectrum Cytotoxic Agents

Focused library development of 2-phenylacrylamides, including derivatives similar to (E)-3-(furan-3-yl)-N-(1-(thiophene-2-carbonyl)indolin-6-yl)acrylamide, has led to compounds with broad-spectrum cytotoxic activities against various cancer cell lines. This work underlines the compound's relevance in the search for new anticancer drugs (Mark Tarleton et al., 2013).